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Compound of Interest

Compound Name: 3-Cyclohexylpropan-1-ol

Cat. No.: B073554 Get Quote

Essential Safety and Handling Guide for 3-
Cyclohexylpropan-1-ol
FOR IMMEDIATE USE BY RESEARCH, SCIENTIFIC, AND DRUG DEVELOPMENT

PROFESSIONALS

This document provides critical safety and logistical information for the handling and disposal of

3-Cyclohexylpropan-1-ol (CAS No. 1124-63-6). Adherence to these protocols is essential for

ensuring laboratory safety and operational integrity.

Hazard Identification and Personal Protective
Equipment (PPE)
While some safety data sheets (SDS) may not classify 3-Cyclohexylpropan-1-ol as

hazardous under OSHA's 2012 Hazard Communication Standard, it is classified as a

combustible liquid.[1] A conservative approach to personal protection is mandatory. The

following table summarizes the required and recommended PPE.
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PPE Category Specification Rationale

Eye Protection

Chemical splash goggles. A

face shield should be worn

when handling larger

quantities or when there is a

significant splash risk.

Protects against splashes and

vapors.

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile).
Prevents skin contact.

Body Protection

A standard laboratory coat is

required. For procedures

involving larger volumes (>1 L)

or significant fire risk, a flame-

resistant lab coat should be

worn.

Protects skin from accidental

spills and splashes.

Footwear Closed-toe, closed-heel shoes. Prevents exposure from spills.

Respiratory
Use in a well-ventilated area or

a chemical fume hood.
Minimizes inhalation of vapors.

Physical and Chemical Properties
Understanding the physical properties of 3-Cyclohexylpropan-1-ol is crucial for safe handling

and storage.

Property Value

Appearance Clear, viscous liquid

Molecular Formula C9H18O

Molecular Weight 142.24 g/mol

Boiling Point 218 °C (lit.)

Flash Point 102.00 °C (215.6 °F) - closed cup

Density 0.937 g/mL at 25 °C (lit.)
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Operational Plan: Step-by-Step Handling Protocol
This workflow outlines the essential steps for the safe handling of 3-Cyclohexylpropan-1-ol in
a laboratory setting.
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1. Preparation

2. Handling

3. Post-Handling

Verify Fume Hood Operation

Locate Eyewash & Safety Shower

Don Appropriate PPE

Conduct all work in a
chemical fume hood.

Keep away from ignition sources
(open flames, hot plates).

Use appropriate tools for transfer.

Keep containers closed when not in use.

Clean work area.

Remove and properly store/dispose of PPE.

Wash hands thoroughly.

Click to download full resolution via product page

Safe Handling Workflow for 3-Cyclohexylpropan-1-ol
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Spill Management Protocol
In the event of a spill, immediate and appropriate action is critical to mitigate risks.

Evacuate and Alert: Evacuate the immediate area of the spill. Alert all nearby personnel and

the laboratory safety officer.

Containment (for small spills): If the spill is small and you are trained to do so, contain the

spill using an inert absorbent material such as sand, vermiculite, or a commercial sorbent

pad.

Cleanup: Use non-sparking tools to collect the absorbed material. Place the material in a

sealed, properly labeled container for hazardous waste disposal.

Decontamination: Clean the spill area with an appropriate solvent, followed by soap and

water.

Ventilation: Ensure the area is well-ventilated during and after the cleanup.

Disposal Plan
Chemical waste generators must adhere to local, regional, and national hazardous waste

regulations.

Waste Collection: Collect all waste containing 3-Cyclohexylpropan-1-ol, including

contaminated absorbents and disposable PPE, in a designated, leak-proof, and clearly

labeled hazardous waste container. The container must be compatible with the chemical.

Labeling: The waste container must be labeled with "Hazardous Waste" and the full chemical

name: "3-Cyclohexylpropan-1-ol".

Storage of Waste: Store the sealed waste container in a designated satellite accumulation

area, away from incompatible materials. It is good practice to store flammable liquid waste in

a flammable storage cabinet.

Disposal: Arrange for the disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) office. Do not pour 3-Cyclohexylpropan-1-ol down

the drain.
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Empty Containers: Empty containers should be triple-rinsed with a suitable solvent. The

rinsate should be collected as hazardous waste. After rinsing, the container label should be

defaced, and the container can be disposed of as regular laboratory glass or plastic waste, in

accordance with institutional policies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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